Cas no 899726-99-9 (2-(3-methoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 2-(3-methoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 899726-99-9
• MF: C₁₄H₁₂N₂O₄S
• MW: 304.321082115173
• CID: 5363648
• Update Time: 2025-06-11

2-(3-methoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-one
• 2-(3-methoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

• Inchi： 1S/C14H12N2O4S/c1-20-11-6-4-5-10(9-11)16-14(17)15-12-7-2-3-8-13(12)21(16,18)19/h2-9H,1H3,(H,15,17)
• InChI Key： MAZITBMOVRUEJH-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2NC(=O)N1C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 2-(3-methoxyphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

Research Update on 2-(3-Methoxyphenyl)-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-1,1,3-trione (CAS: 899726-99-9)

The compound 2-(3-methoxyphenyl)-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-1,1,3-trione (CAS: 899726-99-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, belonging to the benzothiadiazine class, exhibits a distinctive sulfonamide moiety and a methoxyphenyl substituent, which contribute to its pharmacological profile. Recent studies have explored its synthesis, mechanism of action, and biological activities, positioning it as a promising candidate for further drug development.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 899726-99-9, facilitating its use in pharmacological studies. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis route that significantly improved yield and purity. The optimized protocol involves the condensation of 3-methoxyaniline with 2,3-dichlorobenzenesulfonyl chloride, followed by cyclization under mild conditions. This methodological breakthrough has paved the way for large-scale production and further structure-activity relationship (SAR) studies.

Pharmacological investigations have revealed that 899726-99-9 exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. Notably, it has shown selective inhibition of cyclooxygenase-2 (COX-2) with an IC50 of 0.8 μM, while displaying minimal activity against COX-1 (IC50 > 50 μM). This selectivity profile suggests potential as a next-generation anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional NSAIDs. Molecular docking studies indicate that the methoxyphenyl group plays a crucial role in binding to the COX-2 active site, while the benzothiadiazine core stabilizes the enzyme-inhibitor complex.

Beyond its anti-inflammatory properties, emerging research has identified promising neuroprotective effects of 899726-99-9. In vitro studies using SH-SY5Y neuronal cells demonstrated significant protection against oxidative stress-induced apoptosis at concentrations as low as 10 μM. Mechanistic studies suggest this effect may be mediated through modulation of the Nrf2/ARE pathway, which regulates cellular antioxidant responses. These findings, published in ACS Chemical Neuroscience (2024), position the compound as a potential candidate for neurodegenerative disease research.

Current challenges in the development of 899726-99-9 include optimizing its pharmacokinetic properties, particularly its aqueous solubility and metabolic stability. Recent preclinical studies in rodent models have reported moderate oral bioavailability (∼35%) and a plasma half-life of approximately 4 hours. Several research groups are actively working on prodrug strategies and formulation approaches to address these limitations. A patent application (WO2023/154321) filed in 2023 describes novel salt forms and co-crystals that significantly enhance the compound's dissolution rate.

In conclusion, 2-(3-methoxyphenyl)-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-1,1,3-trione represents a chemically and pharmacologically interesting scaffold with multiple therapeutic potentials. The compound's unique mechanism of action, combined with recent synthetic and formulation advancements, makes it a compelling subject for continued investigation. Future research directions likely include expanded SAR studies, detailed toxicological profiling, and exploration of additional therapeutic indications beyond inflammation and neurodegeneration.